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Compound of Interest

Compound Name: Iron dodecacarbonyl

Cat. No.: B12063169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Iron dodecacarbonyl (Fe₃(CO)₁₂), a pyrophoric and toxic organometallic compound.

Adherence to these procedures is essential to mitigate risks and ensure a safe laboratory

environment.

Hazard Summary
Iron dodecacarbonyl is a dark green solid that presents significant health and safety hazards.

It is crucial to be fully aware of its properties before handling.
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Hazard Type Description

Pyrophoric

Solid samples, especially when finely divided,

and reaction residues can ignite spontaneously

upon exposure to air.[1]

Toxicity

Toxic if swallowed, in contact with skin, or

inhaled.[2] It can cause organ damage with

single or repeated exposure.[3]

Gas Evolution

Decomposes upon heating or in the presence of

a base, releasing carbon monoxide (CO), a toxic

gas.[4]

Reactivity
Reacts with strong bases, acids, halogens, and

oxidizing agents.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when working with Iron
dodecacarbonyl. The following table outlines the minimum required PPE.
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Body Part Recommended Protection Rationale

Hands

Double Gloving

Recommended.- Inner Glove:

Disposable nitrile gloves.[5] -

Outer Glove: Butyl rubber or

Viton™ gloves for extended

contact.

Nitrile provides good splash

resistance for incidental

contact.[5] Butyl rubber and

Viton™ offer superior

protection against a wider

range of chemicals and are

recommended for prolonged

handling.[1][6]

Eyes/Face
Chemical safety goggles and a

face shield.

Protects against splashes,

dust, and potential ignition.

Body Flame-resistant lab coat.

Provides a barrier against skin

contact and protects from fire

hazards.

Respiratory

A NIOSH-approved supplied-

air respirator (SAR) is the most

protective option. If a risk

assessment permits, a full-

facepiece respirator with an

organic vapor cartridge

combined with a P100

particulate filter may be used.

[7][8]

Iron carbonyls have unknown

sorbent effectiveness for many

cartridges, making supplied air

the safest choice.[7] The

particulate filter is crucial for

handling the solid powder

form.

Logical Workflow for PPE Selection:

Caption: PPE selection workflow based on task-specific hazard assessment.

Operational Plan
Handling and Storage

Inert Atmosphere: All manipulations of solid Iron dodecacarbonyl should be performed

under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) to prevent

ignition.[6]
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Ventilation: All procedures should be conducted in a well-ventilated laboratory fume hood.

Storage: Store in a cool, dry, well-ventilated area, away from heat and incompatible

materials.[6] The container should be tightly sealed and stored under an inert atmosphere.

Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,

and static discharge. Use non-sparking tools.[9]

Spill Management
In the event of a spill, immediate and appropriate action is critical.

Spill Response Workflow:

Caption: Step-by-step workflow for responding to an Iron dodecacarbonyl spill.

Disposal Plan
All waste containing Iron dodecacarbonyl, including contaminated labware and PPE, must be

treated as hazardous waste. A quenching procedure is required to deactivate the pyrophoric

and toxic nature of the compound before final disposal.

Experimental Protocol for Quenching and Neutralization
This protocol should be performed in a fume hood under an inert atmosphere.

Materials:

Waste containing Iron dodecacarbonyl

Anhydrous, high-boiling, non-reactive solvent (e.g., toluene or heptane)

Isopropanol (anhydrous)

Methanol (anhydrous)

Water

Dilute citric or acetic acid
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Appropriately sized Schlenk flask with a stir bar

Ice bath

Procedure:

Dilution: In a Schlenk flask, dilute the Iron dodecacarbonyl waste with a non-reactive,

anhydrous solvent like toluene to a concentration of less than 20% by weight.[1] This helps

to control the reaction rate and dissipate heat.

Inert Atmosphere and Cooling: Place the flask under an inert atmosphere (e.g., nitrogen or

argon) and cool the mixture to 0 °C using an ice bath.[3]

Initial Quenching: Slowly add anhydrous isopropanol dropwise with vigorous stirring.[3][7] Be

prepared for gas evolution (CO). Continue the addition until the reaction subsides.

Secondary Quenching: After the initial vigorous reaction ceases, slowly add anhydrous

methanol.[2][7] Methanol is more reactive and will quench any remaining reactive species.

Final Quenching: Once the addition of methanol no longer produces a reaction, very slowly

and cautiously add water dropwise to ensure complete deactivation.[2][7]

Equilibration: Remove the ice bath and allow the mixture to warm to room temperature. Let it

stir for at least 6 hours to ensure the reaction is complete.[3]

Neutralization: While still under an inert atmosphere, neutralize the solution by adding dilute

citric or acetic acid.[3]

Disposal: The final, neutralized solution should be transferred to a properly labeled

hazardous waste container for disposal according to your institution's guidelines.

Decontamination of Glassware
Glassware that has been in contact with Iron dodecacarbonyl should be decontaminated

before washing.

Initial Rinse: Rinse the glassware with a small amount of a high-boiling organic solvent (e.g.,

toluene) to remove the bulk of the residue. This rinse should be treated as hazardous waste
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and quenched as described above.

Acid Wash: Soak the glassware in a 6 M hydrochloric acid (HCl) solution to dissolve any

remaining iron residues.[10][11]

Standard Cleaning: After the acid wash, thoroughly rinse with tap water and then deionized

water. Proceed with standard laboratory glassware cleaning procedures.[10]

By adhering to these detailed safety and handling protocols, researchers can minimize the

risks associated with Iron dodecacarbonyl and maintain a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12063169#personal-protective-equipment-for-
handling-iron-dodecacarbonyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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